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The analytical method is based on solid-phase extraction followed by derivatization and

analysis using gas chromatography with mass spectrometric detection (GC-MS).[1][2] The

performance of this method for the analysis of 4-nonylphenol (a mixture of isomers) was

evaluated in two different water matrices: surface water and wastewater.[1][2]

The key performance indicators, including within-laboratory precision (repeatability) and

between-laboratory precision (reproducibility), were determined. Accuracy was also assessed

by comparing the measured concentrations to the true values.[1]

The study demonstrated that the analytical method is robust and reliable for quantifying

Isononylphenol in the tested water samples.[1]

Quantitative Data Summary
The following table summarizes the quantitative data obtained from the inter-laboratory study

for the measurement of 4-nonylphenol.

Water Matrix
Analyte
Concentration
Range (µg/L)

Repeatability
(CVr %)

Reproducibilit
y (CVR %)

Recovery (%)

Surface Water 0.05 - 0.4 1.9 - 7.8 10.0 - 29.5 98.0 - 144.1[1][2]

Wastewater 0.1 - 5 1.9 - 7.8 10.8 - 22.5 95.4 - 108.6[1][2]
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CVr: Coefficient of variation of repeatability CVR: Coefficient of variation of reproducibility

Experimental Protocol
The analytical method employed by the participating laboratories is detailed in ISO/CD 18857-

2. The key steps are outlined below:

1. Sample Preparation:

Non-filtered water samples (surface water and wastewater) were used.[1]

Samples were homogenized and acidified to a pH of 2 with sulfuric acid.[3]

2. Solid-Phase Extraction (SPE):

The acidified water sample was passed through a solid-phase extraction cartridge to extract

the analytes.[1]

3. Elution:

The analytes were eluted from the SPE cartridge using a suitable solvent.[1]

4. Derivatization:

The eluted analytes were derivatized to make them suitable for gas chromatography.[1]

5. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

The derivatized extract was then analyzed by gas chromatography coupled with mass

spectrometric detection to identify and quantify the target compounds.[1] Isotope-marked

standard compounds were used as internal standards for precise and accurate quantitation.

[1][2]

Experimental Workflow
The following diagram illustrates the experimental workflow for the inter-laboratory

measurement of Isononylphenol.
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Caption: Experimental workflow for Isononylphenol measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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